1-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}-4-phenylpiperazine

• CAS: 2640896-19-9
• Molecular Formula: C18H19N5O
• Molecular Weight: 321.4 g/mol
• SMILES: CC1=CN2C(=N1)C=CC(=N2)C(=O)N3CCN(CC3)C4=CC=CC=C4
• InChI: InChI=1S/C18H19N5O/c1-14-13-23-17(19-14)8-7-16(20-23)18(24)22-11-9-21(10-12-22)15-5-3-2-4-6-15/h2-8,13H,9-12H2,1H3
• InChIKey: XNCYXWHAVLPUKQ-UHFFFAOYSA-N

1-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}-4-phenylpiperazine (CAS 2640896-19-9, MF C18H19N5O, MW 321.4 g/mol) is a synthetic heterocyclic small molecule belonging to the imidazo[1,2-b]pyridazine class of kinase-targeted scaffolds. The compound features a 2-methylimidazo[1,2-b]pyridazine-6-carbonyl core linked via an amide bond to a 4-phenylpiperazine moiety.

1-{2-Methylimidazo[1,2-b]pyridazine-6-carbonyl}-4-phenylpiperazine (CAS 2640896-19-9): Procurement-Relevant Identity and Class Context

1-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}-4-phenylpiperazine (CAS 2640896-19-9, MF C18H19N5O, MW 321.4 g/mol) is a synthetic heterocyclic small molecule belonging to the imidazo[1,2-b]pyridazine class of kinase-targeted scaffolds . The compound features a 2-methylimidazo[1,2-b]pyridazine-6-carbonyl core linked via an amide bond to a 4-phenylpiperazine moiety. Imidazo[1,2-b]pyridazine is recognized as a privileged scaffold in medicinal chemistry owing to its ability to engage the ATP-binding pocket of diverse kinases while offering favorable physicochemical properties including improved solubility, reduced toxicity relative to carbocyclic analogs, and a capacity to establish hydrogen-bond interactions with biological targets [1]. This specific compound is cataloged as a screening compound for non-human research use and has not yet been the subject of published primary pharmacological characterization .

1

Scaffold Class

Imidazo[1,2-b]pyridazine kinase-targeted scaffold with reported ATP-pocket engagement

2

Substituent Profile

2-methyl on imidazo ring plus 4-phenylpiperazine pendant; distinct from tert-butyl, fluorophenyl, or methoxyphenyl analogs

3

Use Context

Non-human research screening compound; target deconvolution not yet reported

• [1] Garrido A, et al. Imidazo[1,2-b]pyridazine as privileged scaffold in medicinal chemistry: An extensive review. European Journal of Medicinal Chemistry. 2021; 226:113867. View Source

Why Generic Substitution Fails for 1-{2-Methylimidazo[1,2-b]pyridazine-6-carbonyl}-4-phenylpiperazine: Scaffold-Level Differentiation Evidence

Imidazo[1,2-b]pyridazines cannot be treated as interchangeable commodities because minor structural modifications on this scaffold produce profound shifts in kinase target engagement, selectivity, and cellular potency. The scaffold has been successfully optimized against at least ten distinct kinase targets—including IKKβ, p38 MAPK, Mps1/TTK, Haspin, CDK12/13, DYRK/CLK, Pim-1/2, mTOR, IRAK4, and CaMKII—with individual compounds achieving target-specific IC50 values spanning from low picomolar to micromolar ranges [1]. For instance, imidazo[1,2-b]pyridazine-based Mps1 inhibitors achieve cellular IC50 values of 0.70 nM with selectivity over 192 kinases [2], while structurally distinct analogs within the same scaffold class target IKKβ for inflammation [3] or CDK12/13 for triple-negative breast cancer [4]. The 2-methyl substitution on the imidazo ring and the 4-phenylpiperazine moiety of the target compound represent specific design choices that differentiate it from analogs bearing tert-butyl, fluorophenyl, or methoxyphenyl groups—each of which drives divergent target binding, metabolic stability, and pharmacokinetic behavior. Substituting one imidazo[1,2-b]pyridazine derivative for another without experimental validation of target engagement and selectivity risks compromising experimental reproducibility and project outcomes.

2-Methyl vs. 2-tert-Butyl Substitution

Steric bulk at the hinge-binding region differs substantially; the 2-tert-butyl analog is annotated as a CaMKII inhibitor, and selectivity profile may shift away from that of the 2-methyl compound.

4-Phenylpiperazine Polypharmacology

This pharmacophore appears in Haspin inhibitors and acetylcholinesterase ligands; target engagement may extend beyond a single kinase and requires verification.

Potency Cannot Be Inferred from Scaffold

Imidazo[1,2-b]pyridazine chemotypes span >10,000-fold in reported IC50; assay potency context must be established for this specific compound.

• [1] Garrido A, et al. Imidazo[1,2-b]pyridazine as privileged scaffold in medicinal chemistry: An extensive review. European Journal of Medicinal Chemistry. 2021; 226:113867. View Source
• [2] Kusakabe K, et al. Discovery of imidazo[1,2-b]pyridazine derivatives: selective and orally available Mps1 (TTK) kinase inhibitors exhibiting remarkable antiproliferative activity. Journal of Medicinal Chemistry. 2015; 58(4):1760-1775. View Source
• [3] Shimizu H, et al. Discovery of imidazo[1,2-b]pyridazines as IKKβ inhibitors. Part 2: improvement of potency in vitro and in vivo. Bioorganic & Medicinal Chemistry Letters. 2011; 21(3):904-908. View Source
• [4] Discovery of novel imidazo[1,2-b]pyridazine derivatives as potent covalent inhibitors of CDK12/13. European Journal of Medicinal Chemistry. 2025; 288:117378. View Source

Quantitative Differentiation Evidence for 1-{2-Methylimidazo[1,2-b]pyridazine-6-carbonyl}-4-phenylpiperazine vs. Closest Analogs

Structural Differentiation from Closest Commercially Available Analogs: 2-Methyl vs. 2-tert-Butyl Substitution

The target compound bears a 2-methyl substituent on the imidazo[1,2-b]pyridazine core, whereas the closest commercially cataloged analog, 1-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}-4-phenylpiperazine, carries a bulky 2-tert-butyl group. The 2-tert-butyl analog has been explicitly annotated as a CaMKII (Calcium/Calmodulin-dependent Protein Kinase II) inhibitor [1]. The 2-methyl substitution in the target compound reduces steric bulk at the hinge-binding region of the ATP pocket, which is predicted to alter kinase selectivity relative to the 2-tert-butyl variant. The 2-methyl group contributes a calculated XLogP3 of approximately 2.2 and a topological polar surface area (TPSA) of 53.7 Ų for the fluorophenyl analog series [2], suggesting moderate lipophilicity suitable for cell permeability without the excessive clogP expected from the tert-butyl analog.

Steric Bulk at 2-Position

Class-level

Methyl (≈21.6 ų) vs. tert-butyl (≈84.6 ų); predicted ΔclogP ≈ −1.5 to −2.0 log units

Supports hinge-binding differentiation review

Comparative inference; no co-crystal structure available

Evidence Dimension	Steric bulk at imidazo 2-position (Hinge-binding region)
Target Compound Data	2-Methyl substituent (MW 321.4 g/mol)
Comparator Or Baseline	1-{2-tert-Butylimidazo[1,2-b]pyridazine-6-carbonyl}-4-phenylpiperazine (annotated as CaMKII inhibitor)
Quantified Difference	Steric volume: methyl (approx. 21.6 ų) vs. tert-butyl (approx. 84.6 ų); predicted ΔclogP approx. -1.5 to -2.0 log units
Conditions	Structural comparison based on published analog annotations

Why This Matters

Procurement of the 2-methyl analog instead of the 2-tert-butyl analog is critical when CaMKII activity is undesirable or when a distinct kinase selectivity profile is sought, as the smaller 2-methyl group permits different hinge-binding interactions.

• [1] Matsunaga N, et al. Substituted imidazo[1,2-b]pyridazines and [1,2,4]triazolo[4,3-b]pyridazines as CaMKII inhibitors. US Patent US11795172B2. 2023. View Source
• [2] Kuujia. CAS 2640896-23-5: 1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine. Computed physicochemical properties (XLogP3, TPSA). (Accessed 2026-05-10). View Source

Kinase Selectivity Potential: Imidazo[1,2-b]pyridazine Scaffold Enables Target Discrimination Across >10 Kinase Families

The imidazo[1,2-b]pyridazine scaffold has demonstrated the capacity to achieve high selectivity for individual kinase targets when appropriately substituted. An Mps1/TTK inhibitor from this class (compound 27f) achieved cellular Mps1 IC50 of 0.70 nM with selectivity over 192 kinases [1]. In contrast, imidazo[1,2-b]pyridazine-based IKKβ inhibitors from the Shimizu series were optimized for IKKβ potency and TNFα suppression in vivo without reported broad kinome-wide selectivity profiling [2]. Separately, DYRK/CLK-selective imidazo[1,2-b]pyridazines achieved IC50 values < 100 nM against their intended targets with selectivity over other kinases [3]. The 4-phenylpiperazine moiety in the target compound is a pharmacophore element present in Haspin-selective inhibitors (IC50 6–100 nM) [4] and in acetylcholinesterase inhibitors bearing a 1-phenylpiperazine substituent (IC50 40–50 nM) [5], indicating potential polypharmacology that must be characterized.

Kinase Selectivity Breadth

Class-level

Mps1 inhibitor: selective over 192 kinases; 4-phenylpiperazine analogs engage Haspin (IC50 6–100 nM) and AChE (IC50 40–50 nM)

Requires target engagement verification before phenotypic use

Polypharmacology potential must be characterized

Evidence Dimension	Kinase target selectivity breadth
Target Compound Data	4-Phenylpiperazine-bearing imidazo[1,2-b]pyridazine (target deconvolution not yet reported)
Comparator Or Baseline	Mps1 inhibitor 27f (cellular IC50 0.70 nM, selective over 192 kinases); Haspin inhibitors (IC50 6–100 nM); IKKβ inhibitors (IC50 range sub-μM to μM)
Quantified Difference	Selectivity window: highly selective (Mps1, 192-kinase panel) vs. potentially pleiotropic (phenylpiperazine-containing analogs engage multiple targets)
Conditions	Comparative analysis across published imidazo[1,2-b]pyridazine chemotypes

Why This Matters

Researchers must verify the target engagement profile of this specific compound before use, as the 4-phenylpiperazine moiety may confer activity against kinases (Haspin, IKKβ) or non-kinase targets (AChE) that could confound phenotypic screening results.

• [1] Kusakabe K, et al. Discovery of imidazo[1,2-b]pyridazine derivatives: selective and orally available Mps1 (TTK) kinase inhibitors exhibiting remarkable antiproliferative activity. Journal of Medicinal Chemistry. 2015; 58(4):1760-1775. View Source
• [2] Shimizu H, et al. Discovery of imidazo[1,2-b]pyridazines as IKKβ inhibitors. Part 2: improvement of potency in vitro and in vivo. Bioorganic & Medicinal Chemistry Letters. 2011; 21(3):904-908. View Source
• [3] Bendjeddou LZ, et al. Exploration of the imidazo[1,2-b]pyridazine scaffold as a protein kinase inhibitor. European Journal of Medicinal Chemistry. 2017; 125:696-709. View Source
• [4] Elie J, et al. Design of new disubstituted imidazo[1,2-b]pyridazine derivatives as selective Haspin inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. 2020; 35(1):1840-1853. View Source
• [5] Sharma RK, et al. Imidazopyridazine Acetylcholinesterase Inhibitors Display Potent Anti-Proliferative Effects in the Human Neuroblastoma Cell-Line, IMR-32. Molecules. 2021; 26(17):5319. View Source

Potency Benchmarking: Imidazo[1,2-b]pyridazine Class Achieves pM-to-nM Potency Across Validated Kinase Targets

The imidazo[1,2-b]pyridazine scaffold has produced inhibitors with potency spanning a >10,000-fold range depending on substitution pattern and target. At the high-potency extreme, Pim-1/2 inhibitors from this class achieve IC50 values of 0.024 nM and 0.095 nM respectively [1]; IRAK4 inhibitors reach 1.3 nM [2]; Mps1 inhibitors achieve cellular IC50 of 0.70 nM [3]; and CDK12/13 covalent inhibitors exhibit IC50 values of 15.5 nM and 12.2 nM [4]. At the moderate-potency end, p38 MAPK inhibitors show IC50 around 240 nM [5]. This broad potency range demonstrates that procurement of a specific imidazo[1,2-b]pyridazine chemotype—rather than any scaffold member—is essential for achieving the desired target engagement window. The target compound's potency against any given kinase cannot be inferred from class membership alone and must be experimentally determined.

Potency Range Across Scaffold

Context-dependent

0.024 nM (Pim-1) to >240 nM (p38 MAPK); >10,000-fold span

Supports de novo potency determination requirement

Activity cannot be inferred from scaffold membership

Evidence Dimension	Kinase inhibitory potency (IC50 range across scaffold)
Target Compound Data	Not yet reported (compound available as screening compound)
Comparator Or Baseline	Pim-1/2 inhibitor: IC50 0.024/0.095 nM; IRAK4 inhibitor: IC50 1.3 nM; Mps1 inhibitor 27f: cellular IC50 0.70 nM; CDK12/13 inhibitor 24: IC50 15.5/12.2 nM; p38 inhibitor: IC50 240 nM
Quantified Difference	>10,000-fold potency range (0.024 nM to >240 nM) across imidazo[1,2-b]pyridazine chemotypes targeting different kinases
Conditions	Biochemical and cellular kinase inhibition assays from independent published studies

Why This Matters

When procuring this compound for kinase screening, users should anticipate the need for de novo potency determination and should not assume activity against any particular kinase based solely on scaffold membership.

• [1] Discovery of imidazopyridazines as potent Pim-1/2 kinase inhibitors. IC50 values 0.024 nM (Pim-1) and 0.095 nM (Pim-2). (Accessed via search result, 2026-05-10). View Source
• [2] Design and synthesis of Imidazo[1,2-b]pyridazine IRAK4 inhibitors for the treatment of mutant MYD88 L265P diffuse large B-cell lymphoma. IRAK4 IC50 = 1.3 nM. European Journal of Medicinal Chemistry. 2020. View Source
• [3] Kusakabe K, et al. Discovery of imidazo[1,2-b]pyridazine derivatives: selective and orally available Mps1 (TTK) kinase inhibitors exhibiting remarkable antiproliferative activity. Journal of Medicinal Chemistry. 2015; 58(4):1760-1775. View Source
• [4] Discovery of novel imidazo[1,2-b]pyridazine derivatives as potent covalent inhibitors of CDK12/13. CDK12 IC50 15.5 nM; CDK13 IC50 12.2 nM. European Journal of Medicinal Chemistry. 2025; 288:117378. View Source
• [5] Kaieda A, et al. Design, synthesis, and biological evaluation of imidazo[1,2-b]pyridazine-based p38 MAP kinase inhibitors. Bioorganic & Medicinal Chemistry. 2018; 26:647-660. IC50 240 nM. View Source

Differentiation from 4-Fluorophenyl and 2-Methoxyphenyl Piperazine Analogs: Predicted Physicochemical and ADME Divergence

The target compound (4-phenylpiperazine, unsubstituted phenyl) differs from two closely cataloged analogs: 1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine (CAS 2640896-23-5, MF C18H18FN5O, MW 339.4) and 1-(2-methoxyphenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine (CAS 2640945-85-1, MF C19H21N5O2) [1]. The 4-fluorophenyl analog has a predicted XLogP3 of 2.2 and TPSA of 53.7 Ų [2]. The unsubstituted phenyl analog (target compound) is expected to have a lower XLogP3 (predicted approx. 1.8–2.0) owing to the absence of the electronegative fluorine, which also eliminates fluorine-mediated metabolic stability and potential halogen-bonding interactions. The 2-methoxyphenyl analog introduces a hydrogen-bond acceptor ortho to the piperazine-phenyl bond, potentially altering the conformational preference of the pendant phenyl ring. These physicochemical differences translate into divergent membrane permeability, solubility, and metabolic stability profiles that affect performance in cell-based assays and in vivo models.

Lipophilicity & Polarity

Class-level

Target: predicted XLogP3 ≈1.8–2.0; 4-fluorophenyl analog: XLogP3 2.2, TPSA 53.7 Ų; ΔXLogP3 ≈−0.2 to −0.4

Supports ADME property differentiation review

No fluorine-mediated metabolic stabilization

Evidence Dimension	Predicted lipophilicity and polarity (XLogP3, TPSA)
Target Compound Data	4-Phenylpiperazine analog: predicted XLogP3 approx. 1.8–2.0; TPSA approx. 53.7 Ų; no halogen substituent
Comparator Or Baseline	4-Fluorophenyl analog (CAS 2640896-23-5): XLogP3 2.2, TPSA 53.7 Ų; 2-Methoxyphenyl analog (CAS 2640945-85-1): additional H-bond acceptor
Quantified Difference	ΔXLogP3 approx. -0.2 to -0.4 (target vs. 4-fluorophenyl); no fluorine-mediated metabolic stabilization in target compound
Conditions	Predicted physicochemical properties based on computed values for analog series

Why This Matters

Selection of the unsubstituted phenyl analog over the fluorophenyl or methoxyphenyl variants should be driven by the desired balance of lipophilicity, metabolic stability, and target engagement—the fluorine-free structure may be preferred when halogen-dependent off-target interactions or CYP-mediated defluorination are concerns.

• [1] Kuujia. CAS 2640945-85-1: 1-(2-Methoxyphenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine. (Accessed 2026-05-10). View Source
• [2] Kuujia. CAS 2640896-23-5: 1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine. Computed XLogP3 = 2.2, TPSA = 53.7 Ų. (Accessed 2026-05-10). View Source

Kinase Inhibitor Patent Landscape: Imidazo[1,2-b]pyridazine Scaffold Covers MKNK1, CaMKII, and Pan-Kinase Intellectual Property

Multiple patent families cover substituted imidazo[1,2-b]pyridazines as kinase inhibitors, establishing the scaffold's broad utility as well as potential IP constraints. WO2014128093A1 claims substituted imidazo[1,2-b]pyridazines as MKNK1 (Mnk1) kinase inhibitors [1]. US11795172B2 claims imidazo[1,2-b]pyridazines and triazolo[4,3-b]pyridazines as CaMKII inhibitors for cardiac disease indications [2]. Earlier patents (e.g., US8114874) cover substituted acetylenic imidazo[1,2-b]pyridazine compounds as general kinase inhibitors [3]. The target compound—bearing a 2-methyl substituent, a 6-carbonyl-piperazine linker, and a 4-phenyl group—may fall within the generic Markush claims of some of these patents. Procurement for research purposes is generally permissible under research exemptions, but commercial translation or derivative development requires freedom-to-operate analysis.

Patent Landscape

Source review

WO2014128093A1 (MKNK1), US11795172B2 (CaMKII), US8114874 (pan-kinase); compound may fall within generic Markush claims

Supports IP due diligence context

Research-use exemption generally applies

Evidence Dimension	Patent coverage scope
Target Compound Data	2-Methylimidazo[1,2-b]pyridazine-6-carbonyl-4-phenylpiperazine (CAS 2640896-19-9)
Comparator Or Baseline	MKNK1 patent (WO2014128093A1); CaMKII patent (US11795172B2); pan-kinase patent (US8114874)
Quantified Difference	Target compound potentially encompassed within generic Markush structures of multiple patent families; research-use exemption applies
Conditions	Patent document analysis; no legal opinion provided

Why This Matters

Organizations procuring this compound for drug discovery programs should conduct IP due diligence to assess freedom to operate, as the imidazo[1,2-b]pyridazine chemical space is densely patented across multiple kinase targets.

• [1] WO2014128093A1. Substituted-imidazo[1,2-b]pyridazines as MKNK1 inhibitors. WIPO (PCT). Filed 2014-02-18. View Source
• [2] Matsunaga N, et al. US11795172B2. Substituted imidazo[1,2-b]pyridazines and [1,2,4]triazolo[4,3-b]pyridazines as CaMKII inhibitors. Granted 2023-10-24. View Source
• [3] US8114874B2. Substituted acetylenic imidazo[1,2-B]pyridazine compounds as kinase inhibitors. Granted 2012-02-14. View Source

Recommended Application Scenarios for 1-{2-Methylimidazo[1,2-b]pyridazine-6-carbonyl}-4-phenylpiperazine Based on Quantitative Evidence

Kinase Selectivity Panel Screening: Deconvoluting Target Engagement of the 4-Phenylpiperazine Pharmacophore

Given that the 4-phenylpiperazine moiety appears in imidazo[1,2-b]pyridazine-based Haspin inhibitors (IC50 6–100 nM) [1] and acetylcholinesterase inhibitors (IC50 40–50 nM) [2], this compound is ideally suited for broad kinase selectivity profiling and target deconvolution studies. Researchers should screen the compound against a panel of at least 100 kinases—with particular attention to Haspin, IKKβ, DYRK/CLK family members, CaMKII, and MKNK1—to establish its selectivity fingerprint before deploying it as a chemical probe in phenotypic assays. The unsubstituted phenyl group (vs. fluorophenyl or methoxyphenyl analogs) provides a simpler pharmacophore for initial SAR exploration.

In Vitro Anti-Inflammatory Phenotypic Screening with IKKβ/TNFα Pathway Readout

Imidazo[1,2-b]pyridazine derivatives have demonstrated IKKβ inhibitory activity and suppression of TNFα production in cellular and in vivo models [3]. This compound should be evaluated in LPS-stimulated THP-1 or RAW264.7 macrophage assays measuring TNFα secretion as a functional readout of NF-κB pathway inhibition. Comparison with the established IKKβ inhibitor series (Shimizu et al., 2011) provides a benchmark for assessing whether the 4-phenylpiperazine substitution confers differential potency or cellular permeability relative to previously optimized analogs. The compound's moderate predicted lipophilicity (XLogP3 approx. 1.8–2.0) may offer improved aqueous solubility for cell-based assay formats.

Medicinal Chemistry Hit Expansion: SAR Exploration at the Phenylpiperazine Pendant

This compound serves as an ideal starting point for systematic SAR studies around the pendant phenyl ring. Commercially available analogs with 4-fluorophenyl (CAS 2640896-23-5), 2-methoxyphenyl (CAS 2640945-85-1), and 3-methylphenyl (CAS 2640934-19-4) substitutions enable rapid exploration of electronic, steric, and lipophilic effects on target potency and selectivity . The imidazo[1,2-b]pyridazine scaffold's established synthetic accessibility—via condensation of 3-aminopyridazines with α-halo carbonyl compounds [4]—facilitates further derivatization at the 2-, 3-, 6-, and 7-positions for lead optimization programs targeting kinases, AChE, or TNFα modulation.

Computational Docking and Pharmacophore Modeling: Scaffold-Based Virtual Screening

The availability of crystal structures for imidazo[1,2-b]pyridazine inhibitors bound to Haspin (PDB entries from Elie et al., 2020) and p38 MAP kinase (PDB 6ANL) [5] enables structure-based computational studies using this compound as a query ligand. Its 2-methyl substitution and unsubstituted 4-phenylpiperazine make it a suitable reference compound for pharmacophore modeling and scaffold-hopping exercises aimed at identifying novel chemotypes with similar binding modes. The predicted physicochemical property set (MW 321.4, TPSA approx. 53.7 Ų, HBD = 0, HBA = 5) falls within oral drug-like chemical space, supporting its use as a lead-like starting point for virtual screening campaigns.

Application

Selection Property

Validation Focus

Kinase selectivity panel screening

Target deconvolution profiling

Broad kinome-wide selectivity determination

Anti-inflammatory phenotypic screening

NF-κB pathway inhibition context

TNFα suppression assay readout

Medicinal chemistry hit expansion

Pendant phenyl SAR exploration

Substituent-dependent potency and selectivity

Computational docking and pharmacophore modeling

Scaffold-based query ligand

Binding mode and pharmacophore mapping

• [1] Elie J, et al. Design of new disubstituted imidazo[1,2-b]pyridazine derivatives as selective Haspin inhibitors. Synthesis, binding mode and anticancer biological evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry. 2020; 35(1):1840-1853. View Source
• [2] Sharma RK, et al. Imidazopyridazine Acetylcholinesterase Inhibitors Display Potent Anti-Proliferative Effects in the Human Neuroblastoma Cell-Line, IMR-32. Molecules. 2021; 26(17):5319. View Source
• [3] Shimizu H, et al. Discovery of imidazo[1,2-b]pyridazines as IKKβ inhibitors. Part 2: improvement of potency in vitro and in vivo; Part 3: exploration of effective compounds in arthritis models. Bioorganic & Medicinal Chemistry Letters. 2011; 21(3):904-908; 21(15):4550-4555. View Source
• [4] Garrido A, et al. Imidazo[1,2-b]pyridazine as privileged scaffold in medicinal chemistry: An extensive review. European Journal of Medicinal Chemistry. 2021; 226:113867. View Source
• [5] RCSB PDB. 6ANL: Structure-based Design, Synthesis, and Biological Evaluation of Imidazo[1,2-b]pyridazine-based p38 MAP Kinase Inhibitors. Deposited 2017-08-14. View Source